Cas no 1261604-12-9 (4-Chloro-2-isocyanatobenzonitrile)

• Product Name: 4-Chloro-2-isocyanatobenzonitrile
• CAS No: 1261604-12-9
• MF: C₈H₃ClN₂O
• MW: 178.575220346451
• CID: 6349940
• PubChem ID: 129916679
• Update Time: 2024-01-13

4-Chloro-2-isocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7500224
• 1261604-12-9
• 4-Chloro-2-isocyanatobenzonitrile

• Inchi： 1S/C8H3ClN2O/c9-7-2-1-6(4-10)8(3-7)11-5-12/h1-3H
• InChI Key： PVSMMSQPAKGIAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)N=C=O

Computed Properties

• Exact Mass: 177.9933904g/mol
• Monoisotopic Mass: 177.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2Ų